Cas no 1235001-42-9 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-bromobenzamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-bromobenzamide
• CAS No: 1235001-42-9
• MF: C₂₂H₂₁BrN₂O₃
• MW: 441.317744970322
• CID: 6061819
• PubChem ID: 49690635
• Update Time: 2025-05-19

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-bromobenzamide
• AKOS024492341
• F5033-5260
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-bromobenzamide
• 1235001-42-9
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-bromobenzamide
• VU0631527-1
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-bromobenzamide

• Inchi： 1S/C22H21BrN2O3/c23-18-7-3-2-6-17(18)21(26)24-14-15-9-11-25(12-10-15)22(27)20-13-16-5-1-4-8-19(16)28-20/h1-8,13,15H,9-12,14H2,(H,24,26)
• InChI Key： PEXFYQAVIAONAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O

Computed Properties

• Exact Mass: 440.07356g/mol
• Monoisotopic Mass: 440.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.6Ų

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-bromobenzamide

Introduction to N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide (CAS No: 1235001-42-9)

N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide, identified by its CAS number 1235001-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a piperidine ring substituted with a benzofuran moiety and a brominated benzamide group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The core structure of N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide consists of a piperidine ring linked to a benzofuran derivative through a carbonyl group. The benzofuran moiety is further functionalized with a bromobenzamide group, which introduces additional reactivity and potential binding sites for biological targets. This particular arrangement of functional groups has been strategically designed to enhance interactions with specific enzymes or receptors, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate the activity of enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The piperidine scaffold is well-known for its ability to enhance oral bioavailability and metabolic stability, while the benzofuran and bromobenzamide groups provide opportunities for selective binding to biological targets. This compound, with its unique structural features, represents a significant advancement in the quest for novel therapeutic interventions.

The synthesis of N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzofuran moiety is typically achieved through Friedel-Crafts acylation or condensation reactions, followed by functionalization with the bromobenzamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further study.

The pharmacological properties of N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide have been extensively evaluated in vitro and in vivo. Initial studies have demonstrated its potential as an inhibitor of key enzymes such as kinases and proteases, which are implicated in various disease states. The presence of the bromobenzamide group enhances binding affinity through hydrogen bonding and hydrophobic interactions, while the piperidine ring contributes to favorable pharmacokinetic properties. These findings suggest that this compound may exhibit significant therapeutic potential in conditions such as cancer, inflammatory disorders, and neurological diseases.

In addition to its inhibitory activity, N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide has shown promise in preclinical models as a tool for studying enzyme function and pathway regulation. Its ability to modulate enzyme activity has led to insights into the mechanisms underlying various diseases, providing valuable information for the development of more targeted therapies. Furthermore, its structural diversity allows for modifications that can fine-tune its pharmacological profile, making it a versatile scaffold for drug discovery efforts.

The latest research on N-{1-(1-benzofuran-2-carbonyl)_{piperidin-4-ylmethyl}}-2-bromobenzamide has revealed new applications in combination therapy strategies. By pairing this compound with other agents that target different pathways, researchers have observed synergistic effects that enhance therapeutic outcomes. This approach holds great promise for treating complex diseases that involve multiple biological mechanisms. The ability to develop combination therapies based on compounds like N-{1-(1-benzofuran-carboxy)piperidinylmethyl}-2-bromobenzoate underscores its importance as a versatile tool in modern drug discovery.

The future prospects of N-{1-(1-benzofuran-carboxy)piperidinylmethyl}-2-bromobenzoate are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process, enabling researchers to identify new derivatives with improved efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like N-{1-(1-benzo[b]furan]-carboxy)piperidinylmethyl}-2-bromobenzoate will play a crucial role in developing next-generation therapeutics.

In conclusion, N-{1-(1-benzo[b]furan]-carboxy)piperidinylmethyl}-2-bromobenzoate (CAS No: ) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to the field of medicinal chemistry.